BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety & Disposal Guidance for JH-
VIII-157-02

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: JH-VIII-157-02

Cat. No.: B608192

For Researchers, Scientists, and Drug Development Professionals: A Guide to Safe Handling
and Disposal of JH-VIII-157-02

This document provides crucial safety and logistical information for the proper disposal of the
anaplastic lymphoma kinase (ALK) inhibitor, JH-VIII-157-02. Adherence to these procedures is
vital for maintaining a safe laboratory environment and ensuring regulatory compliance.

Understanding the Compound

JH-VIII-157-02 is a potent inhibitor of ALK, including various mutations, and is utilized in
research settings.[1] It is typically supplied as a powder or in a dimethyl sulfoxide (DMSO)
solution.[1] Due to its biological activity and chemical nature, JH-VIII-157-02 and its containers
must be treated as hazardous chemical waste.

Immediate Safety Protocols

Before handling JH-VIII-157-02, it is imperative to consult your institution's specific safety
protocols and the material safety data sheet (MSDS) if available. General best practices
include:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, a lab coat, and chemical-resistant gloves.
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e Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical
fume hood, to minimize inhalation exposure.

» Spill Management: In case of a spill, follow your laboratory's established spill response
procedure. For general guidance, absorb the spill with an inert material and place it in a
sealed container for disposal as hazardous waste.

Proper Disposal Procedures

The disposal of JH-VIII-157-02 must comply with local, state, and federal regulations for
hazardous waste. The following steps provide a general framework for proper disposal:

» Waste Identification and Segregation:

o All materials contaminated with JH-VIII-157-02, including unused compound, solutions,
contaminated labware (e.g., pipette tips, tubes), and PPE, must be collected as hazardous
chemical waste.

o Segregate JH-VIII-157-02 waste from other chemical waste streams to prevent
unintended reactions. Specifically, keep it separate from acids, bases, and flammables.[2]

e Containerization:

o Use only compatible, leak-proof containers for waste collection. The container must be in
good condition.[2]

o The container must be clearly labeled as "Hazardous Waste" and include the full chemical
name "JH-VIII-157-02" (avoiding abbreviations or formulas), its concentration, and the
date of accumulation.[2]

o Keep the waste container securely closed at all times, except when adding waste.[2]
o Storage:

o Store the waste container in a designated satellite accumulation area near the point of
generation.[2]
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o Ensure the storage area is under the control of the laboratory personnel generating the

waste.[2]

e Disposal Request:

o Once the container is nearly full (approximately 90%), submit a chemical waste pickup

request to your institution's Environmental Health & Safety (EHS) department.[2]

o Do not dispose of JH-VIII-157-02 down the drain or in regular trash.

Data Presentation: Waste Characterization

Waste Type Description Container Type Disposal Method
Unused JH-VIII-157- Collection by
02 powder, Labeled, sealed, and institutional EHS for
Solid Waste contaminated gloves, compatible solid incineration or other
weigh boats, pipette waste container. approved disposal
tips, etc. methods.
Labeled, sealed, and Collection by
JH-VIII-157-02 _ o o
o ] ) compatible liquid institutional EHS for
Liquid Waste dissolved in solvents ) )
waste container (e.g., chemical treatment or
(e.g., DMSO). o ]
glass or polyethylene). incineration.
Puncture-resistant
Contaminated sharps container )
i Collection by
Sharps Waste needles, syringes, or labeled as

other sharps.

"Hazardous Chemical
Waste".

institutional EHS.

Experimental Workflow: Disposal Protocol

The following diagram illustrates the standard workflow for the disposal of JH-VIII-157-02 waste

in a laboratory setting.
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JH-VIII-157-02 Disposal Workflow

Generate JH-VIII-157-02 Waste
(Solid or Liquid)

tep 1

Segregate Waste
(Keep separate from other chemicals)

tep 2

Select Appropriate Waste Container
(Compatible, Leak-proof)

tep 3

Label Container Correctly
(‘Hazardous Waste', Chemical Name, Date)

tep 4

Store in Satellite Accumulation Area
(Near point of generation)

Ongoing

Request Waste Pickup from EHS

Keep Container Closed (When container is ~90% full)

EHS Collects and Disposes
(Following regulatory procedures)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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02]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608192#jh-viii-157-02-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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